5-Methyloxolane-2-carbohydrazide

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 5-methyloxolane-2-carbohydrazide
• InChI: InChI=1S/C6H12N2O2/c1-4-2-3-5(10-4)6(9)8-7/h4-5H,2-3,7H2,1H3,(H,8,9)
• InChI Key: MGSDHAQOZRTZLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(O1)C(=O)NN

Description

5-Methyloxolane-2-carbohydrazide is a heterocyclic organic compound featuring a tetrahydrofuran (oxolane) ring substituted with a methyl group at the 5-position and a carbohydrazide moiety at the 2-position. Its molecular formula is C₆H₁₂N₂O₂, with a molecular weight of 144.17 g/mol (inferred from its structural isomer, 5-methyloxolane-3-carbohydrazide, in ).

Synthetic routes for analogous carbohydrazides (e.g., indole derivatives in ) typically involve condensation reactions between acid chlorides and hydrazides, followed by purification via column chromatography. However, specific protocols for synthesizing 5-methyloxolane-2-carbohydrazide remain undocumented in the provided evidence, suggesting a need for further optimization of reaction conditions (e.g., temperature, catalysts) to maximize yield and purity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Methyloxolane-2-carbohydrazide typically involves the reaction of 5-methyloxolane-2-carboxylic acid with hydrazine hydrate. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is then purified by recrystallization.

Industrial Production Methods: While specific industrial production methods for 5-Methyloxolane-2-carbohydrazide are not well-documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions: 5-Methyloxolane-2-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different hydrazide derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the hydrazide group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products:

Oxidation: Oxo derivatives of 5-Methyloxolane-2-carbohydrazide.

Reduction: Various hydrazide derivatives.

Substitution: Compounds with different functional groups replacing the hydrazide group.

Scientific Research Applications

Chemistry: 5-Methyloxolane-2-carbohydrazide is used as an intermediate in the synthesis of various organic compounds. It is also employed in the development of new chemical reactions and methodologies.

Biology: In biological research, this compound is studied for its potential as a building block in the synthesis of bioactive molecules. It may also be used in the development of new pharmaceuticals.

Medicine: The compound’s derivatives are investigated for their potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: In the industrial sector, 5-Methyloxolane-2-carbohydrazide is used in the production of specialty chemicals and materials. It may also find applications in the development of new polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Methyloxolane-2-carbohydrazide and its derivatives involves interactions with specific molecular targets These targets may include enzymes, receptors, and other proteins The compound can modulate the activity of these targets through various pathways, leading to its observed biological effects

Comparison with Similar Compounds

Structural Isomers: 5-Methyloxolane-3-carbohydrazide

The positional isomer 5-methyloxolane-3-carbohydrazide (C₆H₁₂N₂O₂, MW 144.17 g/mol, CAS D0) serves as the closest analog. Key differences arise from the carbohydrazide group’s placement on the oxolane ring:

• Synthetic Accessibility : The 3-carbohydrazide’s synthesis (if analogous to indole derivatives in ) likely involves refluxing with catalysts like sodium ethoxide, but yields may be lower due to steric hindrance or side reactions.

Functional Group Analogs: Indole-Based Carbohydrazides

Compounds such as 5-methoxyindole-2-acylchloride derivatives (e.g., compounds 8–12 in ) share the carbohydrazide functional group but differ in their aromatic indole backbone. Comparative insights include:

• Stability : Indole derivatives may exhibit higher thermal stability due to aromatic conjugation, whereas oxolane-based carbohydrazides could be more prone to ring-opening reactions under acidic conditions.
• Biological Activity: Indole carbohydrazides often show enhanced antimicrobial activity due to the planar aromatic system’s ability to intercalate with biological targets, a feature absent in non-aromatic oxolane analogs.

Data Table: Key Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Purity (%)	CAS Number	Key Characteristics
5-Methyloxolane-2-carbohydrazide*	C₆H₁₂N₂O₂	144.17	—	—	Hypothetical; expected low solubility in non-polar solvents
5-Methyloxolane-3-carbohydrazide	C₆H₁₂N₂O₂	144.17	—	D0	Isolated isomer; synthesis challenges noted
5-Methoxyindole-2-acylchloride (2)	C₁₀H₈ClNO₂	217.63	High	—	High reactivity, used in further derivatization

*Hypothetical data inferred from structural analogs.

Research Findings and Challenges

Knowledge Gaps

• No direct pharmacological or spectroscopic data (e.g., NMR, IR) exist for 5-methyloxolane-2-carbohydrazide in the provided evidence.
• The incomplete CAS registry number (D0) for the 3-isomer highlights the need for further characterization.

Biological Activity

Antimicrobial Activity

Studies on related oxolane compounds have demonstrated potential antimicrobial properties. For instance, research on 2-methyloxolane, a structurally similar compound, has been conducted to assess its safety as a food extraction solvent . While this study focused on safety rather than antimicrobial activity, it suggests that oxolane derivatives may interact with biological systems.

Anticancer Potential

Investigations into the anticancer properties of 5-methyloxolane-2-carbohydrazide have been conducted, although detailed results are not provided in the search results. However, similar compounds have shown promise in this area.

Enzyme Interactions

The compound may interact with specific enzymes, potentially modulating their activity. This interaction could be the basis for its biological effects.

Antioxidant Properties

While not directly stated for 5-methyloxolane-2-carbohydrazide, related compounds have shown antioxidant properties. For example, curcumin-metal complexes have demonstrated significant neuroprotective effects by enhancing antioxidant enzyme activities :

Enzyme	Effect of Curcumin-Metal Complexes
Superoxide dismutase	Enhanced activity
Catalase	Enhanced activity
Glutathione peroxidase	Enhanced activity

Anti-inflammatory Activity

Some Schiff bases derived from similar compounds have shown anti-inflammatory activity. For instance, Schiff bases synthesized from isatins and nalidixic acid-l-amino acid hydrazides exhibited significant dual inhibitory effects against pro-inflammatory proteins .

The biological activity of 5-methyloxolane-2-carbohydrazide likely involves:

• Interaction with specific molecular targets, including enzymes and receptors.
• Modulation of cellular signaling pathways, potentially including the NF-κB pathway and Bcl-2/Bax pathway, as observed in related compounds .
• Possible influence on oxidative stress markers and antioxidant enzymes .

Future Research Directions

To fully elucidate the biological activity of 5-methyloxolane-2-carbohydrazide, future studies should focus on:

• Detailed structure-activity relationship analyses.
• In vitro and in vivo studies specifically targeting its antimicrobial, anticancer, and anti-inflammatory properties.
• Investigation of its interactions with specific enzymes and receptors.
• Exploration of its potential as a building block for more complex biologically active molecules.